Cas no 100888-17-3 (1-Butoxy-2-octyloxy-ethane)

1-Butoxy-2-octyloxy-ethane structure
1-Butoxy-2-octyloxy-ethane structure
Product Name:1-Butoxy-2-octyloxy-ethane
CAS No:100888-17-3
MF:C14H30O2
MW:230.386805057526
CID:2623015
PubChem ID:53428093
Update Time:2025-04-21

1-Butoxy-2-octyloxy-ethane Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL17393526
    • 1-BUTOXY-2-OCTYLOXY-ETHANE
    • Octane, 1-(2-butoxyethoxy)-
    • DTXSID80699734
    • 100888-17-3
    • 1-Butoxy-2-octyloxy-ethane
    • Inchi: 1S/C14H30O2/c1-3-5-7-8-9-10-12-16-14-13-15-11-6-4-2/h3-14H2,1-2H3
    • InChI Key: MDWQMPAXVXBCDY-UHFFFAOYSA-N
    • SMILES: O(CCOCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 230.224580195Da
  • Monoisotopic Mass: 230.224580195Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 13
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 18.5Ų
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